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Compound of Interest

Compound Name: Bonvalotidine A

Cat. No.: B15094012 Get Quote

Bonvalotidine A: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bonvalotidine A is a C19-diterpenoid alkaloid that has been isolated from the roots of

Delphinium bonvalotii Franch. As a member of the diterpenoid alkaloid class of natural

products, it represents a complex chemical scaffold that is of interest to researchers in the

fields of natural product chemistry, medicinal chemistry, and pharmacology. This document

provides a concise summary of the available technical information for Bonvalotidine A.

Chemical and Physical Properties
A summary of the key chemical identifiers for Bonvalotidine A is provided in the table below.

Property Value

CAS Number 929019-25-0

Chemical Formula C27H41NO8

Biological Activity and Therapeutic Potential
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To date, the scientific literature does not contain detailed studies on the specific biological

activities or mechanism of action of Bonvalotidine A. However, compounds isolated from the

Delphinium genus, to which the source of Bonvalotidine A belongs, have been reported to

exhibit a range of pharmacological properties. These activities include anti-inflammatory,

analgesic, and antimicrobial effects. The complex structures of diterpenoid alkaloids have

made them attractive targets for drug discovery programs.

Further research is required to determine the specific biological profile of Bonvalotidine A.

Experimental Protocols
Detailed experimental protocols for the synthesis, biological evaluation, or mechanism of action

studies of Bonvalotidine A are not currently available in the public domain. The initial isolation

from Delphinium bonvalotii suggests that standard chromatographic techniques were likely

employed for its purification.

Signaling Pathways
There is no information available in the scientific literature regarding the signaling pathways

that may be modulated by Bonvalotidine A.

Future Directions
The unique chemical structure of Bonvalotidine A warrants further investigation to elucidate its

potential pharmacological activities. Future research efforts could focus on:

Total synthesis of Bonvalotidine A to enable further biological studies.

Screening for a wide range of biological activities, including but not limited to anti-

inflammatory, analgesic, cytotoxic, and antimicrobial properties.

Mechanism of action studies to identify the molecular targets and signaling pathways

affected by Bonvalotidine A.

The development of a synthetic route and a deeper understanding of its pharmacological

profile will be crucial in determining the therapeutic potential of this natural product.
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To cite this document: BenchChem. [Bonvalotidine A CAS number and chemical formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15094012#bonvalotidine-a-cas-number-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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